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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methyl-1-pentyne, a terminal alkyne with the chemical formula C₆H₁₀, serves as a valuable

building block in organic synthesis. Its unique structural features, characterized by a terminal

triple bond and an isobutyl group, make it a versatile precursor for the synthesis of a wide

range of organic molecules, including those with potential applications in medicinal chemistry

and materials science. An accurate understanding of its fundamental physicochemical

properties, such as boiling point and density, is paramount for its effective use in research and

development. This guide provides an in-depth overview of these properties, detailed

experimental protocols for their determination, and a representative synthetic workflow.

Physicochemical Data of 4-Methyl-1-pentyne
The boiling point and density are critical parameters for the handling, purification, and reaction

setup of 4-Methyl-1-pentyne. The following table summarizes these key physical constants.
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Property Value Conditions

Boiling Point 61-62 °C
At standard atmospheric

pressure (760 mmHg)[1][2][3]

Density 0.698 g/mL At 25 °C[1][2][4][5]

Experimental Protocols
Accurate determination of the boiling point and density of volatile organic compounds like 4-
Methyl-1-pentyne requires precise experimental techniques. Below are detailed

methodologies for these measurements.

Determination of Boiling Point by Simple Distillation
This method is suitable for determining the boiling point of a liquid by distillation at atmospheric

pressure.[6][7][8]

Apparatus:

Round-bottom flask

Distillation head (Claisen adapter)

Thermometer (with appropriate range)

Condenser (Liebig or other suitable type)

Receiving flask

Heating mantle or oil bath

Boiling chips or a magnetic stir bar

Clamps and stands

Procedure:
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Place a small volume (e.g., 5-10 mL) of 4-Methyl-1-pentyne and a few boiling chips into the

round-bottom flask.

Assemble the simple distillation apparatus, ensuring all joints are securely clamped. The

thermometer bulb should be positioned just below the side arm of the distillation head to

accurately measure the temperature of the vapor that is distilling.

Begin circulating cold water through the condenser.

Gently heat the flask using the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses in the

condenser.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a stable temperature reading on the thermometer while the liquid is actively

distilling. Record this temperature.

It is also advisable to record the atmospheric pressure at the time of the experiment, as

boiling point is pressure-dependent.

Determination of Density using a Digital Density Meter
(ASTM D4052)
The ASTM D4052 standard test method provides a precise and rapid determination of the

density of liquids.[1][2][4][9]

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringes for sample injection

Thermostatic control to maintain the measurement temperature (25 °C)

Cleaning solvents (e.g., acetone, ethanol)

Dry air or nitrogen source
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Procedure:

Calibration: Calibrate the digital density meter according to the manufacturer's instructions,

typically using dry air and deionized water as standards at the specified temperature.

Sample Preparation: Ensure the 4-Methyl-1-pentyne sample is free of air bubbles.

Temperature Equilibration: Set the density meter to the desired measurement temperature

(25 °C) and allow it to stabilize.

Sample Injection: Carefully inject the 4-Methyl-1-pentyne sample into the oscillating U-tube

using a syringe. Avoid introducing air bubbles.

Measurement: The instrument measures the oscillation period of the U-tube containing the

sample. This period is directly related to the density of the liquid. The instrument's software

will automatically calculate and display the density.

Cleaning: After the measurement is complete, thoroughly clean the U-tube with appropriate

solvents and dry it with a stream of air or nitrogen to prepare for the next sample.

Synthetic Workflow: Synthesis of 4-Methyl-1-
pentyne
A common and illustrative method for the synthesis of terminal alkynes such as 4-Methyl-1-
pentyne involves the reaction of a Grignard reagent with a suitable electrophile. A plausible

synthetic route is the reaction of propargyl bromide with isobutylmagnesium bromide.
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Isobutyl Bromide
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Caption: Synthesis of 4-Methyl-1-pentyne via Grignard Reaction.

This workflow illustrates the formation of the Grignard reagent, isobutylmagnesium bromide,

which then acts as a nucleophile, attacking the electrophilic carbon of propargyl bromide in an

SN2 reaction to form the carbon-carbon bond, yielding 4-Methyl-1-pentyne after an aqueous

workup to quench the reaction. This method is a foundational example of carbon-carbon bond

formation in organic chemistry.[10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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